Ethylenediamine monohydrochloride
Ethylenediamine monohydrochloride
Ethylenediamine appears as a clear colorless liquid with an ammonia-like odor. Flash point of 91 °F and a melting point of 47 °F. Corrosive to tissue. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Density 7.5 lb / gal. Used to make other chemicals and as a fungicide.
Ethylenediamine is an alkane-alpha,omega-diamine in which the alkane is ethane. It has a role as a GABA agonist. It derives from a hydride of an ethane.
Ethylenediamine is an organic compound that is used as a building block for the production of many other chemical products. It is also used as an excipient in many pharmacological preparations such as creams. Notably, ethylenediamine is a contact sensitizer capable of producing local and generalized reactions. Sensitivity to ethylenediamine may be identified with a clinical patch test.
Ethylenediamine is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Ethylenediamine is a Standardized Chemical Allergen. The physiologic effect of ethylenediamine is by means of Increased Histamine Release, and Cell-mediated Immunity.
See also: Polyamide-3 (30000 MW) (monomer of); Polyamide-3 (12000 MW) (monomer of); Polyamide-3 (20000 MW) (monomer of) ... View More ...
Ethylenediamine is an alkane-alpha,omega-diamine in which the alkane is ethane. It has a role as a GABA agonist. It derives from a hydride of an ethane.
Ethylenediamine is an organic compound that is used as a building block for the production of many other chemical products. It is also used as an excipient in many pharmacological preparations such as creams. Notably, ethylenediamine is a contact sensitizer capable of producing local and generalized reactions. Sensitivity to ethylenediamine may be identified with a clinical patch test.
Ethylenediamine is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Ethylenediamine is a Standardized Chemical Allergen. The physiologic effect of ethylenediamine is by means of Increased Histamine Release, and Cell-mediated Immunity.
See also: Polyamide-3 (30000 MW) (monomer of); Polyamide-3 (12000 MW) (monomer of); Polyamide-3 (20000 MW) (monomer of) ... View More ...
Brand Name:
Vulcanchem
CAS No.:
18299-54-2
VCID:
VC21055949
InChI:
InChI=1S/C2H8N2/c3-1-2-4/h1-4H2
SMILES:
C(CN)N.Cl
Molecular Formula:
C2H8N2
H2NCH2CH2NH2
C2H8N2
H2NCH2CH2NH2
C2H8N2
Molecular Weight:
60.10 g/mol
Ethylenediamine monohydrochloride
CAS No.: 18299-54-2
Cat. No.: VC21055949
Molecular Formula: C2H8N2
H2NCH2CH2NH2
C2H8N2
Molecular Weight: 60.10 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Ethylenediamine appears as a clear colorless liquid with an ammonia-like odor. Flash point of 91 °F and a melting point of 47 °F. Corrosive to tissue. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Density 7.5 lb / gal. Used to make other chemicals and as a fungicide. Ethylenediamine is an alkane-alpha,omega-diamine in which the alkane is ethane. It has a role as a GABA agonist. It derives from a hydride of an ethane. Ethylenediamine is an organic compound that is used as a building block for the production of many other chemical products. It is also used as an excipient in many pharmacological preparations such as creams. Notably, ethylenediamine is a contact sensitizer capable of producing local and generalized reactions. Sensitivity to ethylenediamine may be identified with a clinical patch test. Ethylenediamine is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). Ethylenediamine is a Standardized Chemical Allergen. The physiologic effect of ethylenediamine is by means of Increased Histamine Release, and Cell-mediated Immunity. See also: Polyamide-3 (30000 MW) (monomer of); Polyamide-3 (12000 MW) (monomer of); Polyamide-3 (20000 MW) (monomer of) ... View More ... |
|---|---|
| CAS No. | 18299-54-2 |
| Molecular Formula | C2H8N2 H2NCH2CH2NH2 C2H8N2 |
| Molecular Weight | 60.10 g/mol |
| IUPAC Name | ethane-1,2-diamine |
| Standard InChI | InChI=1S/C2H8N2/c3-1-2-4/h1-4H2 |
| Standard InChI Key | PIICEJLVQHRZGT-UHFFFAOYSA-N |
| Impurities | The ammonia-dichloroethane reaction yields the entire family of ethyleneamines: EDA, DEDA, DETA, TETA, TEPA, PEHA and AEP. The percent yield of each amine is determined by the ratio of dichloroethene to ammonia. |
| SMILES | C(CN)N.Cl |
| Canonical SMILES | C(CN)N |
| Boiling Point | 241 °F at 760 mmHg (EPA, 1998) 116-117 °C 117.00 to 118.00 °C. @ 760.00 mm Hg 117 °C 241 °F |
| Colorform | Water-white liquid Colorless, viscous liquid ... [Note: A solid below 47 degrees F]. |
| Flash Point | 93 °F (EPA, 1998) 93 °F 104 °F (40 °C) CLOSED CUP, 150 °F (66 °C) OPEN CUP /ANHYDROUS 76%/ 110 °F (closed cup) 33.9 °C (open cup), 43.3 °C (closed cup) 34 °C c.c. |
| Melting Point | 46 °F (EPA, 1998) 8.5 °C 11 °C 47 °F |
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